Cas no 860649-51-0 (Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate)

• Product Name: Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate
• CAS No: 860649-51-0
• CID: 4661232
• Update Time: 2025-06-09

Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate

Additional information on Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate

Professional Introduction to Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate (CAS No. 860649-51-0)

Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 860649-51-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features, including a pyrrole ring, a piperidine moiety, and a thiophene derivative, which collectively contribute to its potential biological activity.

The presence of a 3-chloro-2-thienyl substituent in the molecule is particularly noteworthy, as it introduces a region of electronic and steric influence that can modulate the compound's interactions with biological targets. The methoxycarbonyl group at the 3-position of the pyrrole ring adds another layer of functionality, enhancing the compound's solubility and stability under various conditions. These structural elements make Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate an intriguing subject for synthetic chemists and medicinal researchers.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyrrole and piperidine moieties are well-known for their role in numerous pharmacologically active agents, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of these motifs into a single molecular framework suggests that Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate may exhibit multiple biological effects, making it a valuable asset in the search for novel therapeutic interventions.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly for their ability to interact with various biological targets. The 3-chloro-2-thienyl group in this compound is expected to play a crucial role in modulating its pharmacokinetic properties and binding affinity to biological receptors. This region of the molecule is likely to be involved in key interactions with target proteins, influencing the compound's overall efficacy and selectivity.

The methoxycarbonyl group at the 3-position of the pyrrole ring not only enhances the compound's solubility but also provides a site for further chemical modification. This feature allows for the exploration of derivative compounds through functional group transformations, enabling researchers to optimize the biological activity and pharmacokinetic profile of Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate. Such modifications can lead to the development of more potent and selective drug candidates.

The synthesis of Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been instrumental in achieving the desired molecular structure. These methods allow for precise control over the formation of key functional groups, ensuring that the final product meets the stringent requirements of pharmaceutical research.

In conclusion, Methyl 1-5-(3-chloro-2-thienyl)-3-(methoxycarbonyl)-1H-pyrrol-2-yl-4-piperidinecarboxylate (CAS No. 860649-51) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.